Cas no 21270-07-5 (Benzene,1-[2-bromo-1-[(2-ethylhexyl)oxy]ethyl]-4-hexyl-)

• Product name: Benzene,1-[2-bromo-1-[(2-ethylhexyl)oxy]ethyl]-4-hexyl-
• CAS No: 21270-07-5
• MF: C₂₂H₃₇BrO
• MW: 397.432586431503
• CID: 289549
• PubChem ID: 30569

Benzene,1-[2-bromo-1-[(2-ethylhexyl)oxy]ethyl]-4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[2-bromo-1-[(2-ethylhexyl)oxy]ethyl]-4-hexyl-
• [α-(Bromomethyl)-p-hexylbenzyl](2-ethylhexyl) ether
• 1-[2-bromo-1-(2-ethylhexoxy)ethyl]-4-hexylbenzene
• 21270-07-5
• alpha-(Bromomethyl)-p-hexylbenzyl 2-ethylhexyl ether
• ETHER, alpha-(BROMOMETHYL)-p-HEXYLBENZYL 2-ETHYLHEXYL
• DTXSID00943741
• 1-{2-BROMO-1-[(2-ETHYLHEXYL)OXY]ETHYL}-4-HEXYLBENZENE
• BRN 2384270

• Inchi： InChI=1S/C22H37BrO/c1-4-7-9-10-12-20-13-15-21(16-14-20)22(17-23)24-18-19(6-3)11-8-5-2/h13-16,19,22H,4-12,17-18H2,1-3H3
• InChI Key： JKAKCOCHORQLRD-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC=C(C(OCC(CCCC)CC)CBr)C=C1

Computed Properties

• Exact Mass: 396.20291
• Monoisotopic Mass: 396.202778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.063
• Boiling Point: 438.9°Cat760mmHg
• Flash Point: 206°C
• Refractive Index: 1.502
• PSA: 9.23